3-Amino-3-(5-bromothiophen-3-YL)propan-1-OL

• Molecular Formula: C7H10BrNOS
• Molecular Weight: 236.13 g/mol
• IUPAC Name: 3-amino-3-(5-bromothiophen-3-yl)propan-1-ol
• InChI: InChI=1S/C7H10BrNOS/c8-7-3-5(4-11-7)6(9)1-2-10/h3-4,6,10H,1-2,9H2
• InChI Key: CDJOZESYBYRKCL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC=C1C(CCO)N)Br

Description

3-Amino-3-(5-bromothiophen-3-YL)propan-1-OL is a substituted amino alcohol featuring a propan-1-ol backbone with an amino group and a 5-bromo-substituted thiophene ring at the β-position. The bromine atom on the thiophene ring enhances electrophilic reactivity, while the hydroxyl and amino groups contribute to hydrogen-bonding interactions, making the compound relevant in pharmaceutical intermediates and crystallography studies. Its molecular formula is C₈H₁₁BrN₂OS, with a molecular weight of 263.15 g/mol (calculated based on substituents).

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Amino-3-(5-bromothiophen-3-yl)propan-1-ol typically involves the bromination of thiophene followed by a series of reactions to introduce the amino and hydroxyl groups. One common method includes:

Bromination of Thiophene: Thiophene is brominated using bromine in the presence of a catalyst such as iron(III) bromide to yield 5-bromothiophene.

Formation of 3-(5-Bromothiophen-3-yl)propan-1-ol: The brominated thiophene is then reacted with an appropriate aldehyde under basic conditions to form the corresponding alcohol.

Industrial Production Methods: While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis methods with appropriate modifications to ensure safety, efficiency, and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The hydroxyl group in 3-Amino-3-(5-bromothiophen-3-yl)propan-1-ol can be oxidized to form the corresponding ketone or aldehyde using oxidizing agents like pyridinium chlorochromate (PCC).

Reduction: The compound can undergo reduction reactions, particularly the reduction of the bromine atom to form a hydrogenated thiophene derivative.

Substitution: The bromine atom in the thiophene ring can be substituted with various nucleophiles such as amines, thiols, or alkoxides under suitable conditions.

Common Reagents and Conditions:

Oxidation: Pyridinium chlorochromate (PCC), potassium permanganate (KMnO4).

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4).

Substitution: Sodium hydride (NaH), potassium tert-butoxide (KOtBu).

Major Products:

Oxidation: 3-Amino-3-(5-bromothiophen-3-yl)propan-1-one.

Reduction: 3-Amino-3-(thiophen-3-yl)propan-1-ol.

Substitution: 3-Amino-3-(5-substituted-thiophen-3-yl)propan-1-ol.

Scientific Research Applications

Chemistry:

Building Block: Used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology:

Biochemical Studies: Employed in biochemical studies to understand the interactions of thiophene derivatives with biological systems.

Medicine:

Drug Development: Investigated for potential therapeutic applications due to its structural similarity to biologically active compounds.

Industry:

Material Science: Utilized in the development of novel materials with specific electronic properties, such as conductive polymers.

Mechanism of Action

The mechanism of action of 3-Amino-3-(5-bromothiophen-3-yl)propan-1-ol is not well-documented. its effects are likely mediated through interactions with specific molecular targets, such as enzymes or receptors, due to the presence of the amino and hydroxyl functional groups. These interactions can influence various biochemical pathways, potentially leading to therapeutic effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

The compound is compared to three derivatives with analogous scaffolds but differing substituents:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	CAS No.	Source
3-Amino-3-(5-bromothiophen-3-YL)propan-1-OL	C₈H₁₁BrN₂OS	263.15	5-Bromothiophene	Not Provided	Target Compound
3-Amino-3-(3,4-dichloro-phenyl)-propan-1-OL	C₉H₁₁Cl₂N₂O	220.09	3,4-Dichlorophenyl	147611-61-8
3-Amino-3-(5-bromo-2-methoxyphenyl)propan-1-OL	C₁₀H₁₄BrN₂O₂	260.13	5-Bromo-2-methoxyphenyl	1247159-59-6

Key Structural Differences :

• Thiophene vs. Phenyl : The thiophene ring in the target compound introduces sulfur, enhancing π-electron delocalization and altering dipole moments compared to phenyl rings in the dichloro- and methoxy-substituted analogs. This affects solubility and reactivity .
• Substituent Effects : The 5-bromo group on thiophene increases steric bulk and electrophilicity relative to the 3,4-dichloro and 5-bromo-2-methoxy groups. Methoxy substituents in may enhance solubility via polar interactions.

Physicochemical Properties

• Boiling Points : While exact data are unavailable, branching and substituent polarity influence boiling points. Linear alcohols (e.g., propan-1-ol) have higher boiling points than branched analogs due to increased surface area for intermolecular forces . The thiophene derivative likely has a lower boiling point than phenyl analogs due to reduced hydrogen-bonding capacity.
• Solubility: The thiophene derivative’s solubility in polar solvents (e.g., water, ethanol) is expected to be lower than the methoxy-substituted compound but higher than the dichlorophenyl analog due to sulfur’s moderate polarity .

Crystallographic Behavior

Crystallographic studies using programs like SHELXL (widely employed for small-molecule refinement) reveal that the thiophene ring’s planarity and sulfur atom influence packing efficiency. For example, hydrogen bonds between the hydroxyl/amino groups and sulfur’s lone pairs may stabilize crystal lattices, a feature absent in phenyl analogs .

Research Findings and Challenges

• Synthesis Challenges: The target compound’s synthesis requires precise control over bromothiophene functionalization, as evidenced by methods in , where malononitrile and sulfur are used to construct thiophene rings.
• Toxicity Considerations : Brominated compounds often require stringent handling protocols (e.g., fume hoods, PPE), as highlighted in safety certifications for the methoxy-substituted analog .

Biological Activity

3-Amino-3-(5-bromothiophen-3-YL)propan-1-OL is an organic compound characterized by its unique structural features, which include a brominated thiophene ring and an amino alcohol functional group. This compound has garnered attention for its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. Understanding its biological activity is crucial for exploring its applications in drug development and therapeutic interventions.

Chemical Structure and Properties

The molecular formula of 3-Amino-3-(5-bromothiophen-3-YL)propan-1-OL is $C_7H_{10}BrNOS$, with a molecular weight of approximately 250.16 g/mol. The presence of the thiophene ring enhances the compound's ability to interact with various biological targets through π-π stacking interactions and hydrogen bonding facilitated by the amino and hydroxyl groups.

Property	Value
Molecular Formula	C7H10BrNOS
Molecular Weight	250.16 g/mol
Functional Groups	Amino (-NH2), Hydroxyl (-OH)
Structural Features	Brominated thiophene ring

Antimicrobial Properties

Research indicates that compounds containing thiophene rings often exhibit significant antimicrobial properties. The structural characteristics of 3-Amino-3-(5-bromothiophen-3-YL)propan-1-OL suggest that it may inhibit the growth of various bacterial strains, making it a candidate for further investigation in the development of new antimicrobial agents.

Anticancer Activity

The potential anticancer activity of this compound has been highlighted in studies focusing on similar thiophene derivatives. These compounds have shown promise in inhibiting tumor cell proliferation and inducing apoptosis in cancer cells, which could be attributed to their ability to modulate key signaling pathways involved in cancer progression .

Enzyme Interaction

The compound's structure allows it to interact with various enzymes, potentially acting as an inhibitor or modulator of enzyme activity. This interaction may influence metabolic pathways, making it relevant for research into metabolic disorders and therapeutic strategies targeting specific enzymes.

The mechanism by which 3-Amino-3-(5-bromothiophen-3-YL)propan-1-OL exerts its biological effects is likely multifaceted:

• Binding Interactions : The compound can bind to metal ions (e.g., zinc(II)), forming coordination complexes that may exhibit unique catalytic properties.
• Enzyme Inhibition : It may inhibit specific enzymes by binding to their active sites, thereby blocking their activity.
• Receptor Modulation : The presence of the amino and hydroxyl groups enhances hydrogen bonding capabilities, influencing receptor interactions and downstream signaling pathways .

Case Studies

Recent studies have explored the biological activities of related compounds, providing insights into the potential applications of 3-Amino-3-(5-bromothiophen-3-YL)propan-1-OL:

• Antimicrobial Activity : A study demonstrated that thiophene derivatives exhibited significant antibacterial effects against Staphylococcus aureus and Escherichia coli, suggesting that similar effects may be observed with this compound.
• Cytotoxicity : In vitro assays revealed that compounds with similar structural motifs showed cytotoxic effects on cancer cell lines, indicating potential for anticancer drug development .